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N-(3-aminopropyl)-2-phenylethanesulfonamide;hydrochloride

Name: N-(3-aminopropyl)-2-phenylethanesulfonamide;hydrochloride
Brand: Smolecule
SKU: S6980261
Rating: 5 (1 reviews)

Catalog No.

S6980261

CAS No.

M.F

C11H19ClN2O2S

M. Wt

278.80 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-(3-aminopropyl)-2-phenylethanesulfonamide;hydroc...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

N-(3-aminopropyl)-2-phenylethanesulfonamide;hydrochloride

IUPAC Name

N-(3-aminopropyl)-2-phenylethanesulfonamide;hydrochloride

Molecular Formula

C11H19ClN2O2S

Molecular Weight

278.80 g/mol

InChI

InChI=1S/C11H18N2O2S.ClH/c12-8-4-9-13-16(14,15)10-7-11-5-2-1-3-6-11;/h1-3,5-6,13H,4,7-10,12H2;1H

InChI Key

YJSMTJZNCAJFCD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCS(=O)(=O)NCCCN.Cl

APES is a unique chemical compound with the molecular formula C11H18ClNO2S. It is a colorless to white powder that is soluble in water and alcohol. APES belongs to a class of organic compounds known as sulfonamides and has various chemical derivatives. Sulfonamides are typically used to treat bacterial infections but can also be used for other research purposes. APES is commonly used in scientific research to understand the interactions between different proteins, enzymes, receptors, and DNA.

Physical and Chemical Properties

APES has several physical and chemical properties that make it an ideal compound for different applications. The melting point of APES is around 280 °C, and its boiling point is approximately 525.4 °C. It is soluble in water and ethanol, slightly soluble in acetone, and insoluble in most organic solvents. APES has a molecular weight of 281.79 g/mol, and its density is 1.22 g/cm3. Its refractive index is 1.571, and its specific heat capacity is 1.21 J/g·K.

Synthesis and Characterization

The synthesis of APES typically involves the reaction between 2-bromo-1-phenylethanol and N-(3-aminopropyl)sulfonamide. The reaction is carried out in the presence of a strong base, and the final APES product is obtained as a hydrochloride salt. The APES compound can then be purified using different methods such as recrystallization, column chromatography, and distillation. The characterization of APES is usually done using various analytical techniques such as nuclear magnetic resonance (NMR), Fourier-transform infrared spectroscopy (FT-IR), and mass spectrometry.

Analytical Methods

Different analytical methods can be used to detect and quantify APES in various research applications. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used methods for detecting and analyzing APES in biological samples. These methods offer high sensitivity, accuracy, and specificity and are often used in pharmacokinetic and clinical studies.

Biological Properties

APES has been shown to have different biological properties that make it a useful research tool. It has been reported to have a potent inhibitory effect on the growth, proliferation, and migration of cancer cells. APES has also demonstrated antifungal, antimicrobial, and neuroprotective properties. Additionally, APES has been shown to modulate different signaling pathways such as the tubulin/microtubule pathway and the glutamate receptor pathway.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of APES have been studied extensively, and it has been shown to have low toxicity and good safety profiles in scientific experiments. APES has been reported to have no acute toxicity and is generally considered safe for use in laboratory animals and humans. However, like other sulfonamide derivatives, APES can cause skin irritation, allergic reactions, and other adverse effects in some individuals.

Applications in Scientific Experiments

APES has been used in various scientific research applications. It has been applied in drug design, drug delivery, and medical diagnosis. APES has also been used as a research tool in the study of different diseases such as cancer, Alzheimer's disease, and cardiovascular disease. Additionally, APES has been shown to be useful in studying protein-protein and protein-DNA interactions, enzyme kinetics, and the structure and function of biomolecules.

Current State of Research

Research on APES is currently ongoing, and scientists are still exploring its potential applications in different fields. Recent studies have focused on the design and synthesis of new APES derivatives with improved biological activities and pharmacological properties. Additionally, research on the mechanism of action of APES is ongoing to better understand its role in different biological processes and pathways.

Potential Implications in Various Fields of Research and Industry

APES has potential implications in various fields of research and industry. With its diverse biological activities, APES has the potential to be applied in the development of novel drugs and therapies for various diseases. It can also be used in the design and modification of biomolecules and materials for different industrial applications. Furthermore, the low toxicity and good safety profile of APES make it an ideal compound for medical diagnosis and imaging.

Limitations and Future Directions

Although APES has shown promisng potential as a research tool, some limitations still exist. APES can be difficult to synthesize, and the product yield can be low. Additionally, APES can have variable biological activities depending on the experimental conditions, which can limit its application in some research areas. Possible future directions for APES research include the development and synthesis of novel APES derivatives with optimized biological activities, the determination of its structure-activity relationship, and the investigation of its potential applications in regenerative medicine.
In conclusion, APES is a versatile chemical compound that has attracted increasing attention in scientific research. Its unique properties and diverse biological activities make it a valuable research tool for different fields such as drug design, biomaterials, and medical diagnosis. Despite some limitations, the future of APES research looks promising, and scientists continue to explore its potential applications in different areas of research and industry.